Ethyl 5-methyl-3-(thiophen-2-yl)-1H-pyrrole-2-carboxylate
Description
Ethyl 5-methyl-3-(thiophen-2-yl)-1H-pyrrole-2-carboxylate, often abbreviated as EMTP, is an organosulfur compound with a unique chemical structure and a wide range of applications in scientific research. This compound is a versatile building block for the synthesis of a variety of derivatives, which can be used in many areas of scientific research, including medicinal chemistry, organic synthesis, and materials science.
Scientific Research Applications
Anti-Inflammatory Properties
Thiophene derivatives have been reported to possess anti-inflammatory properties . This suggests that “Ethyl 5-methyl-3-(thiophen-2-yl)-1H-pyrrole-2-carboxylate” could potentially be used in the development of new anti-inflammatory drugs.
Anti-Psychotic Applications
Thiophene derivatives have also been used in the development of anti-psychotic drugs . This compound could potentially be used in the treatment of various psychiatric disorders.
Anti-Arrhythmic Applications
Thiophene derivatives have been used in the development of anti-arrhythmic drugs . This suggests potential applications in the treatment of irregular heartbeats.
Anti-Anxiety Applications
Thiophene derivatives have shown potential in the development of anti-anxiety drugs . This compound could potentially be used in the treatment of anxiety disorders.
Anti-Fungal Applications
Thiophene derivatives have been reported to possess anti-fungal properties . This suggests potential applications in the treatment of fungal infections.
Antioxidant Properties
Thiophene derivatives have been reported to possess antioxidant properties . This suggests potential applications in the prevention of oxidative stress-related diseases.
Estrogen Receptor Modulating Applications
Thiophene derivatives have been reported to possess estrogen receptor modulating properties . This suggests potential applications in the treatment of estrogen-related disorders.
Anti-Mitotic Applications
Thiophene derivatives have been reported to possess anti-mitotic properties . This suggests potential applications in the treatment of diseases related to cell division, such as cancer.
properties
IUPAC Name |
ethyl 5-methyl-3-thiophen-2-yl-1H-pyrrole-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO2S/c1-3-15-12(14)11-9(7-8(2)13-11)10-5-4-6-16-10/h4-7,13H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVPDFOTUZNQYOE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(N1)C)C2=CC=CS2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-methyl-3-(thiophen-2-yl)-1H-pyrrole-2-carboxylate | |
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